Cas no 627469-55-0 ((3α,4β)-3,19,23-Trihydroxyursa-12,20(30)-dien-28-oic acid)

• Product Name: (3α,4β)-3,19,23-Trihydroxyursa-12,20(30)-dien-28-oic acid
• CAS No: 627469-55-0
• MF: C₃₀H₄₆O₅
• MW: 486.683249950409
• CID: 5579232
• Update Time: 2024-03-01

(3α,4β)-3,19,23-Trihydroxyursa-12,20(30)-dien-28-oic acid Chemical and Physical Properties

Names and Identifiers

• (3α,4β)-3,19,23-Trihydroxyursa-12,20(30)-dien-28-oic acid
• coussaric acid

• Inchi： 1S/C30H46O5/c1-18-9-14-30(24(33)34)16-15-27(4)19(23(30)29(18,6)35)7-8-21-25(2)12-11-22(32)26(3,17-31)20(25)10-13-28(21,27)5/h7,20-23,31-32,35H,1,8-17H2,2-6H3,(H,33,34)/t20-,21-,22-,23-,25+,26-,27-,28-,29-,30+/m1/s1
• InChI Key： GNUFXZJKHUYVFB-HIABBIIJSA-N
• SMILES： [C@H]1(O)[C@]([C@]2([C@](C)(CC1)[C@]1([H])[C@@]([C@]3(C(=CC1)[C@]1([C@@](CCC([C@]1(O)C)=C)(C(O)=O)CC3)[H])C)(C)CC2)[H])(C)CO

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• XLogP3: 5.117

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 232-233 °C
• Boiling Point: 632.3±55.0 °C(Predicted)
• pka: 4.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Natural Products and Extracts Plant Extracts Plant based Coussarea brevicaulis
• Triterpenoids